Cas no 2137099-05-7 ((1r,3r)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol)

• Product Name: (1r,3r)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol
• CAS No: 2137099-05-7
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 6006212
• PubChem ID: 105451357
• Update Time: 2025-10-30

(1r,3r)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol
• EN300-1129333
• [(1r,3r)-3-fluoro-1-(3-fluorophenyl)cyclobutyl]methanol
• 2137099-05-7

• Inchi： 1S/C11H12F2O/c12-9-3-1-2-8(4-9)11(7-14)5-10(13)6-11/h1-4,10,14H,5-7H2
• InChI Key： ZTOWEYVXDQWVPY-UHFFFAOYSA-N
• SMILES： FC1CC(C2C=CC=C(C=2)F)(CO)C1

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (1r,3r)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol

Introduction to (1R,3R)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol (CAS No. 2137099-05-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (1R,3R)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol, identified by its CAS number 2137099-05-7, has garnered significant attention due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry.

The structural framework of (1R,3R)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol incorporates a cyclobutyl core substituted with a fluoro group and a phenyl ring at the 1-position. This configuration imparts distinct electronic and steric properties that are crucial for its interaction with biological targets. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, pharmacokinetic profiles, and overall efficacy of a drug molecule.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced binding affinity and resistance to metabolic degradation. Studies have demonstrated that fluorine atoms can modulate the lipophilicity and polarizability of molecules, thereby affecting their absorption, distribution, metabolism, and excretion (ADME) properties. The compound (1R,3R)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol exemplifies this trend, as its fluorinated structure suggests potential for developing drugs with improved pharmacological properties.

One of the most compelling aspects of (1R,3R)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel analogs with enhanced biological activity. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes and receptors implicated in various diseases. These findings highlight the compound's potential as a lead molecule in drug discovery programs.

The stereochemistry of (1R,3R)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol is another critical factor that contributes to its unique properties. The (1R,3R) configuration ensures optimal interactions with biological targets by aligning key functional groups in an energetically favorable manner. This stereochemical precision is often essential for achieving high efficacy and selectivity in drug design. Recent advances in chiral synthesis have enabled the efficient preparation of such enantiomerically pure compounds, facilitating their incorporation into drug development pipelines.

Moreover, the compound's fluoro-substituted phenyl ring offers additional opportunities for modulating its biological activity. Fluorine atoms can participate in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions. These interactions can enhance binding affinity and improve drug-like properties. The combination of these features makes (1R,3R)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol a versatile scaffold for designing novel therapeutic agents.

In conclusion, (1R,3R)-3-fluoro-1-(3-fluorophenyl)cyclobutylmethanol (CAS No. 2137099-05-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural and functional properties make it a valuable tool for developing new drugs with improved pharmacological profiles. As research continues to uncover the full potential of this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.